Cas no 2149514-52-1 (tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate)

• Product Name: tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate
• CAS No: 2149514-52-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD30657301
• CID: 5612334
• PubChem ID: 155978495
• Update Time: 2023-11-25

tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• EN300-3538596
• 2149514-52-1
• 8-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 8-oxa-5-azaspiro3.5nonane-5-carboxylate

• MDL： MFCD30657301
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-7-8-15-9-12(13)5-4-6-12/h4-9H2,1-3H3
• InChI Key： RQEHGUYQGBKBMB-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C2(C1)CCC2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 315.8±35.0 °C(Predicted)
• pka: -1.60±0.20(Predicted)